Cas no 2137547-48-7 (2-methyl-9-[2-(methylsulfanyl)ethyl]-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)

• Product Name: 2-methyl-9-[2-(methylsulfanyl)ethyl]-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• CAS No: 2137547-48-7
• MF: C₁₁H₁₉N₃S
• MW: 225.353660821915
• CID: 6360641
• PubChem ID: 165863131
• Update Time: 2025-11-01

2-methyl-9-[2-(methylsulfanyl)ethyl]-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-9-[2-(methylsulfanyl)ethyl]-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• EN300-731782
• 2137547-48-7

• Inchi： 1S/C11H19N3S/c1-9-8-14-6-3-5-12-10(4-7-15-2)11(14)13-9/h8,10,12H,3-7H2,1-2H3
• InChI Key： WKYWAWDELYPUQT-UHFFFAOYSA-N
• SMILES： S(C)CCC1C2=NC(C)=CN2CCCN1

Computed Properties

• Exact Mass: 225.12996879g/mol
• Monoisotopic Mass: 225.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.2Ų

Additional information on 2-methyl-9-[2-(methylsulfanyl)ethyl]-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

Professional Introduction to 2-methyl-9-[2-(methylsulfanyl)ethyl]-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2137547-48-7)

2-methyl-9-[2-(methylsulfanyl)ethyl]-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine, identified by its CAS number 2137547-48-7, is a complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazodiazepine class, a structurally intriguing family known for its diverse biological activities. The presence of multiple nitrogen atoms in its core structure contributes to its unique electronic properties and potential interactions with biological targets.

The< strong>imido[1,2-a][1,4]diazepine scaffold is particularly noteworthy due to its ability to mimic natural products and exhibit pharmacological effects. In recent years, there has been a surge in research focused on developing novel imidazodiazepines as potential therapeutic agents. The specific substitution pattern in 2-methyl-9-[2-(methylsulfanyl)ethyl]-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine, including the methyl and methylsulfanyl ethyl groups, is thought to enhance its binding affinity and selectivity for certain biological receptors.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The< strong>diazepine moiety is well-known for its anxiolytic and sedative properties, making it a valuable component in drugs designed to modulate central nervous system activity. Furthermore, the< strong>methylsulfanyl group introduces a sulfur atom that can participate in various chemical reactions and interactions within biological systems. This feature makes the compound a promising candidate for further exploration in drug design.

In the realm of medicinal chemistry, the synthesis and modification of heterocyclic compounds like 2-methyl-9-[2-(methylsulfanyl)ethyl]-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine are critical for developing new therapeutic strategies. Researchers have been employing advanced synthetic techniques to optimize the structure-activity relationships (SAR) of these compounds. The introduction of different substituents at strategic positions can significantly alter their pharmacological profiles. For instance, modifications at the 2-position or the methylsulfanyl ethyl side chain can influence receptor binding and metabolic stability.

The< strong>CAS number 2137547-48-7 provides a unique identifier for this compound and facilitates its tracking in scientific literature and patents. This standardized numbering system ensures that researchers worldwide can accurately reference and utilize this molecule in their studies. The increasing availability of such detailed chemical information has accelerated the pace of drug discovery and development.

The< strong>imidazo[1,2-a][1,4]diazepine core structure has been extensively studied for its potential as a pharmacophore in various therapeutic areas. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of these compounds with high precision. Molecular docking simulations have revealed that< strong>2-methyl-9-[2-(methylsulfanyl)ethyl]-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine can interact with multiple targets simultaneously due to its flexible binding pocket and diverse functional groups.

In addition to its neurological applications,< strong>2-methyl-9-[2-(methylsulfanyl)ethyl]-5H,6H,7H,8H,9H-imidazo[1，4]diazepine has shown promise in other therapeutic domains. For example，studies suggest that it may exhibit anti-inflammatory effects by modulating immune responses. The< strong>methylsulfanyl group could play a crucial role in these interactions by engaging with sulfur-rich residues on target proteins. This highlights the importance of understanding the structural features that contribute to a compound's biological activity.

The synthesis of< strong>CAS No. 2137547-48-7 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have improved the efficiency of these processes significantly。 Techniques such as flow chemistry and microwave-assisted synthesis have enabled researchers to produce complex molecules more rapidly than traditional batch methods。 These advancements are particularly valuable when working with sensitive or labile compounds like< strong>imido[1，2-a][1，4]diazepines.

The pharmacokinetic properties of< strong>imido[1，2-a][1，4]diazepines, including their absorption、distribution、metabolism，and excretion (ADME)，are critical factors that determine their clinical efficacy。 The presence of polar functional groups such as hydroxyl or amine moieties can influence solubility and permeability across biological membranes。 In contrast，hydrophobic substitutions may enhance lipophilicity but could also lead to increased metabolic clearance。 Balancing these factors is essential for developing orally bioavailable drugs。

In conclusion，< strong>CAS No. 2137547-48-7, corresponding to< strong>2-methyl-9-[2-(methylsulfanyl)ethyl]-5Η，6Η，7Η，8Η，9Η-imidazo[1，2-a][1，4]diazepine, represents an exciting avenue for pharmaceutical research。 Its unique structural features make it a versatile scaffold for designing novel therapeutic agents with potential applications across multiple disease areas。 As our understanding of molecular interactions continues to evolve，compounds like this one will undoubtedly play a significant role in shaping future treatments。